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Compound of Interest

Compound Name: 2-Bromo-2-methylbutane

Cat. No.: B1582447

A Technical Overview of 2-Bromo-2-
methylbutane

Introduction: 2-Bromo-2-methylbutane, also known as tert-amyl bromide, is a tertiary alkyl
halide. It serves as a key building block in organic synthesis, primarily utilized in reactions
involving nucleophilic substitution and elimination. Its structure consists of a butane chain with
a bromine atom and a methyl group attached to the second carbon atom. This technical guide
provides a summary of its core molecular and physical properties.

Physicochemical and Molecular Data

The fundamental properties of 2-Bromo-2-methylbutane are summarized below. These data
are critical for its application in experimental design, particularly for determining reaction
conditions and purification methods.
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Property Value

Molecular Formula C5H11Br[1][2][3][41[5]

Molecular Weight 151.04 g/mol [1][4][5]6]1[7][8]
IUPAC Name 2-bromo-2-methylbutane[1]

CAS Number 507-36-8[2][3][6]

Appearance Clear, light brown to brown liquid[9]
Density 1.182 g/mL at 25°C[8]

Boiling Point 107-108°CJ6][8]

Flash Point 5°C (41°F)

Solubility Sparingly soluble in water[9]

Molecular Structure

The structure of 2-Bromo-2-methylbutane features a central tertiary carbon bonded to a
bromine atom, a methyl group, an ethyl group, and another methyl group. This steric hindrance
around the reactive center influences its chemical behavior, favoring SN1 substitution reactions
over SN2 pathways.

Caption: 2D structure of 2-Bromo-2-methylbutane.

Experimental Protocols: Synthesis

As a common laboratory reagent, 2-Bromo-2-methylbutane is typically synthesized via the
reaction of an alcohol with a hydrohalic acid.

Objective: To synthesize 2-Bromo-2-methylbutane from 2-methyl-2-butanol.
Methodology:

o Reactant Preparation: 2-methyl-2-butanol (tert-amyl alcohol) is cooled in an ice bath.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.alfa-chemistry.com/2-bromo-2-methylbutane-cas-507-36-8-item-166078.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C5H11Br/c1-4-5(2%2C3)6/h4H2%2C1-3H3
https://webbook.nist.gov/cgi/cbook.cgi?Name=2-Bromo-2-methylbutane
https://www.chemscene.com/product/507-36-8.html
https://www.scbt.com/p/2-bromo-2-methylbutane-507-36-8
https://www.alfa-chemistry.com/2-bromo-2-methylbutane-cas-507-36-8-item-166078.htm
https://www.chemscene.com/product/507-36-8.html
https://www.scbt.com/p/2-bromo-2-methylbutane-507-36-8
https://far-chemical.com/product/2-bromo-2-methylbutane/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylbutane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5380006.htm
https://www.alfa-chemistry.com/2-bromo-2-methylbutane-cas-507-36-8-item-166078.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C5H11Br/c1-4-5(2%2C3)6/h4H2%2C1-3H3
https://webbook.nist.gov/cgi/cbook.cgi?Name=2-Bromo-2-methylbutane
https://far-chemical.com/product/2-bromo-2-methylbutane/
https://www.guidechem.com/encyclopedia/2-bromo-2-methylbutane-dic154020.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5380006.htm
https://far-chemical.com/product/2-bromo-2-methylbutane/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5380006.htm
https://www.guidechem.com/encyclopedia/2-bromo-2-methylbutane-dic154020.html
https://www.benchchem.com/product/b1582447?utm_src=pdf-body
https://www.benchchem.com/product/b1582447?utm_src=pdf-body
https://www.benchchem.com/product/b1582447?utm_src=pdf-body
https://www.benchchem.com/product/b1582447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Reaction: Concentrated hydrobromic acid (HBr) is added dropwise to the cooled alcohol with
continuous stirring. The reaction proceeds via an SN1 mechanism where the hydroxyl group
is protonated, leaves as water, and the resulting stable tertiary carbocation is attacked by the
bromide ion.

o Separation: The reaction mixture is transferred to a separatory funnel. The lower aqueous
layer is removed.

e Washing: The organic layer is washed sequentially with water, sodium bicarbonate solution
(to neutralize excess acid), and finally with a brine solution to aid in drying.

e Drying: The crude product is dried over an anhydrous drying agent, such as anhydrous
sodium sulfate.

« Purification: The final product is purified by distillation, collecting the fraction that boils at
approximately 107-108°C.
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Caption: Workflow for the synthesis of 2-Bromo-2-methylbutane.

Role in Synthesis

2-Bromo-2-methylbutane is not involved in biological signaling pathways. Instead, its utility is
in organic synthesis, where it acts as a tert-amyl group donor. For instance, it can be used to
form Grignard reagents or to introduce a tert-pentyl group onto various substrates through
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nucleophilic substitution reactions. The enthalpies of solution of 2-bromo-2-methylbutane
have been studied in various alcohols to understand its solvation thermodynamics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582447#2-bromo-2-methylbutane-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1582447?utm_src=pdf-body
https://www.benchchem.com/product/b1582447?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/2-bromo-2-methylbutane-cas-507-36-8-item-166078.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C5H11Br/c1-4-5(2%2C3)6/h4H2%2C1-3H3
https://webbook.nist.gov/cgi/cbook.cgi?Name=2-Bromo-2-methylbutane
https://www.chemscene.com/product/507-36-8.html
https://www.scbt.com/p/2-bromo-2-methylbutane-507-36-8
https://far-chemical.com/product/2-bromo-2-methylbutane/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2-methylbutane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5380006.htm
https://www.guidechem.com/encyclopedia/2-bromo-2-methylbutane-dic154020.html
https://www.benchchem.com/product/b1582447#2-bromo-2-methylbutane-molecular-weight-and-formula
https://www.benchchem.com/product/b1582447#2-bromo-2-methylbutane-molecular-weight-and-formula
https://www.benchchem.com/product/b1582447#2-bromo-2-methylbutane-molecular-weight-and-formula
https://www.benchchem.com/product/b1582447#2-bromo-2-methylbutane-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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